Cas no 37128-59-9 ( )

  structure
  structure
Product Name: 
CAS No:37128-59-9
MF:C16H14N2O
MW:250.295163631439
CID:921999
PubChem ID:326301
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2-ethyl-1H-indol-3-yl)-pyridin-3-ylmethanone
    • DTXSID20315789
    • NSC-297341
    • NSC297341
    • (2-Ethyl-1H-indol-3-yl)(pyridin-3-yl)methanone
    • 37128-59-9
    •  
    • Inchi: 1S/C16H14N2O/c1-2-13-15(12-7-3-4-8-14(12)18-13)16(19)11-6-5-9-17-10-11/h3-10,18H,2H2,1H3
    • InChI Key: MJDDXYKHALIFSZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)C1C2C=CC=CC=2NC=1CC

Computed Properties

  • Exact Mass: 250.11072
  • Monoisotopic Mass: 250.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75
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